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Compound of Interest

Compound Name: Dioleyl adipate

cat. No.: B13741135

An In-depth Technical Guide to Bio-based Adipic Acid Production

Introduction

Adipic acid, a dicarboxylic acid, is a crucial industrial chemical primarily used in the production
of nylon 6,6. Conventionally, its synthesis relies on the nitric acid oxidation of petroleum-derived
feedstocks, an energy-intensive process with significant environmental drawbacks, including
the emission of nitrous oxide, a potent greenhouse gas. The growing demand for sustainable
chemical production has spurred extensive research into bio-based alternatives, utilizing
renewable resources to synthesize adipic acid. This guide provides a comprehensive technical
overview of the core bio-based routes for adipic acid production, tailored for researchers,
scientists, and drug development professionals. It delves into the various feedstocks, microbial
and chemo-catalytic conversion strategies, and the underlying biochemical pathways.

Bio-based Production Routes: An Overview

The biological synthesis of adipic acid can be broadly categorized into three main strategies:

o Microbial Conversion of Sugars: This approach utilizes engineered microorganisms to
convert simple sugars, such as glucose derived from starch or cellulose, into adipic acid
through various metabolic pathways.

o Conversion of Lignin-Derived Aromatic Compounds: Lignin, a complex aromatic polymer and
a major component of lignocellulosic biomass, can be depolymerized into smaller aromatic
molecules that serve as precursors for adipic acid synthesis.
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o Upgrading of Plant-Based Oils and Fatty Acids: Natural oils and fatty acids can be
transformed into adipic acid through enzymatic or chemical oxidation processes.

Microbial Production from Sugars

The microbial production of adipic acid from sugars is a promising approach that leverages the
power of metabolic engineering. Engineered strains of Escherichia coli and Saccharomyces
cerevisiae are the most commonly used microbial cell factories for this purpose.

Metabolic Pathways

The biosynthesis of adipic acid from glucose in engineered microbes typically involves the
shikimate pathway, which is naturally present for the synthesis of aromatic amino acids. Key
intermediates in this pathway, such as cis,cis-muconic acid and glucaric acid, can be further
converted to adipic acid.

 Via cis,cis-Muconic Acid: This is the most extensively studied route. Glucose is converted to
cis,cis-muconic acid through the shikimate pathway, and then the muconic acid is
hydrogenated to adipic acid. This hydrogenation step can be performed either in vivo by the
microorganism or in vitro using a chemical catalyst.

e Via Glucaric Acid: Glucose can be converted to glucaric acid, which is then
hydrodeoxygenated to adipic acid.

Key Enzymes and Genetic Modifications

Several key enzymes are involved in the conversion of glucose to adipic acid precursors.
Genetic engineering strategies focus on overexpressing these enzymes and deleting
competing pathways to enhance product yield. Some of the critical enzymes include:

o 3-dehydroshikimate (DHS) dehydratase: Converts DHS to protocatechuic acid.
» Protocatechuate decarboxylase: Converts protocatechuic acid to catechol.

e Catechol 1,2-dioxygenase: Converts catechol to cis,cis-muconic acid.
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Experimental Workflow: Microbial Production of Adipic
Acid from Glucose
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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